Cas no 1287218-16-9 ((2-fluoro-3-methylphenyl)methyl(methyl)amine)
(2-fluoro-3-methylphenyl)methyl(methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- N-(2-Fluoro-3-methylbenzyl)-N-methylamine
- [(2-fluoro-3-methylphenyl)methyl](methyl)amine
- (2-fluoro-3-methylphenyl)methyl(methyl)amine
-
- Inchi: 1S/C9H12FN/c1-7-4-3-5-8(6-11-2)9(7)10/h3-5,11H,6H2,1-2H3
- InChI Key: UAUCXIATEJCXHQ-UHFFFAOYSA-N
- SMILES: FC1C(C)=CC=CC=1CNC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 116
- Topological Polar Surface Area: 12
(2-fluoro-3-methylphenyl)methyl(methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1846719-0.05g |
[(2-fluoro-3-methylphenyl)methyl](methyl)amine |
1287218-16-9 | 0.05g |
$407.0 | 2023-09-19 | ||
| Enamine | EN300-1846719-0.1g |
[(2-fluoro-3-methylphenyl)methyl](methyl)amine |
1287218-16-9 | 0.1g |
$427.0 | 2023-09-19 | ||
| Enamine | EN300-1846719-0.25g |
[(2-fluoro-3-methylphenyl)methyl](methyl)amine |
1287218-16-9 | 0.25g |
$447.0 | 2023-09-19 | ||
| Enamine | EN300-1846719-0.5g |
[(2-fluoro-3-methylphenyl)methyl](methyl)amine |
1287218-16-9 | 0.5g |
$465.0 | 2023-09-19 | ||
| Enamine | EN300-1846719-1.0g |
[(2-fluoro-3-methylphenyl)methyl](methyl)amine |
1287218-16-9 | 1g |
$728.0 | 2023-06-02 | ||
| Enamine | EN300-1846719-2.5g |
[(2-fluoro-3-methylphenyl)methyl](methyl)amine |
1287218-16-9 | 2.5g |
$949.0 | 2023-09-19 | ||
| Enamine | EN300-1846719-5.0g |
[(2-fluoro-3-methylphenyl)methyl](methyl)amine |
1287218-16-9 | 5g |
$2110.0 | 2023-06-02 | ||
| Enamine | EN300-1846719-10.0g |
[(2-fluoro-3-methylphenyl)methyl](methyl)amine |
1287218-16-9 | 10g |
$3131.0 | 2023-06-02 | ||
| Enamine | EN300-1846719-1g |
[(2-fluoro-3-methylphenyl)methyl](methyl)amine |
1287218-16-9 | 1g |
$485.0 | 2023-09-19 | ||
| Enamine | EN300-1846719-5g |
[(2-fluoro-3-methylphenyl)methyl](methyl)amine |
1287218-16-9 | 5g |
$1406.0 | 2023-09-19 |
(2-fluoro-3-methylphenyl)methyl(methyl)amine Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on (2-fluoro-3-methylphenyl)methyl(methyl)amine
Recent Advances in the Study of (2-fluoro-3-methylphenyl)methyl(methyl)amine (CAS: 1287218-16-9) in Chemical Biology and Pharmaceutical Research
The compound (2-fluoro-3-methylphenyl)methyl(methyl)amine (CAS: 1287218-16-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its role as a potential drug candidate or intermediate in medicinal chemistry.
One of the key areas of interest is the compound's interaction with neurotransmitter systems. Preliminary research suggests that (2-fluoro-3-methylphenyl)methyl(methyl)amine may exhibit affinity for specific receptor subtypes, making it a potential candidate for the treatment of neurological disorders. The fluorine substitution at the 2-position and the methyl group at the 3-position of the phenyl ring appear to play a crucial role in modulating its biological activity, as demonstrated in recent structure-activity relationship (SAR) studies.
In terms of synthetic chemistry, novel approaches to the preparation of (2-fluoro-3-methylphenyl)methyl(methyl)amine have been developed, offering improved yields and purity. Recent publications have described optimized catalytic systems and greener synthetic routes that minimize the use of hazardous reagents while maintaining high efficiency. These advancements are particularly important for scaling up production for preclinical and clinical studies.
Pharmacokinetic studies of this compound have revealed interesting properties regarding its absorption, distribution, metabolism, and excretion (ADME) profile. The presence of the fluorine atom appears to enhance metabolic stability while the methylamine moiety contributes to favorable blood-brain barrier penetration characteristics. These findings, published in recent medicinal chemistry journals, suggest that 1287218-16-9 could serve as a valuable scaffold for CNS-targeted drug development.
Recent in vitro and in vivo investigations have explored the therapeutic potential of (2-fluoro-3-methylphenyl)methyl(methyl)amine in various disease models. Particularly noteworthy are studies demonstrating its effects in animal models of depression and anxiety, where it showed comparable efficacy to existing therapeutics but with a potentially improved side effect profile. These results, while preliminary, have stimulated further research into its mechanism of action at the molecular level.
The safety profile of this compound has also been a focus of recent investigations. Toxicology studies conducted according to current regulatory guidelines have provided important data on its acute and subchronic toxicity, genotoxicity potential, and other safety parameters. These studies are crucial for assessing the compound's viability for further development and potential clinical translation.
From a drug discovery perspective, (2-fluoro-3-methylphenyl)methyl(methyl)amine represents an interesting case study in the rational design of bioactive molecules. Recent computational modeling studies have provided insights into its three-dimensional structure and interactions with biological targets, offering opportunities for further structural optimization. The compound's relatively simple structure yet significant biological activity makes it an attractive subject for medicinal chemistry research.
Looking forward, several research groups have announced plans to investigate derivatives and analogs of 1287218-16-9 to explore its full therapeutic potential. The compound's versatility as a building block in medicinal chemistry suggests that it may find applications beyond its current investigated uses. Ongoing research is expected to clarify its precise molecular targets and elucidate the structural basis for its biological activity.
In conclusion, (2-fluoro-3-methylphenyl)methyl(methyl)amine (CAS: 1287218-16-9) represents a promising compound in contemporary pharmaceutical research. Its unique structural features, combined with interesting pharmacological properties, make it a valuable subject for further investigation. As research progresses, this molecule may contribute significantly to the development of novel therapeutic agents, particularly in the realm of central nervous system disorders.
1287218-16-9 ((2-fluoro-3-methylphenyl)methyl(methyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)